Cas no 124954-81-0 (7-amino-3-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 7-amino-3-methyl-1,2-dihydroquinolin-2-one
• CAS No: 124954-81-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD14529333
• CID: 2618757
• PubChem ID: 22162092
• Update Time: 2025-06-14

7-amino-3-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-3-methyl-1,2-dihydroquinolin-2-one
• EN300-7436814
• SCHEMBL1709827
• 7-amino-3-methyl-quinolin-2(1H)-one
• 7-AMINO-3-METHYL-1H-QUINOLIN-2-ONE
• ZEA95481
• 2(1H)-Quinolinone, 7-amino-3-methyl-
• NS-01429
• 124954-81-0
• MFCD14529333
• AKOS015948498
• 7-Amino-3-methylquinolin-2(1H)-one
• VEDVJVAYVZATQQ-UHFFFAOYSA-N

• MDL： MFCD14529333
• Inchi： 1S/C10H10N2O/c1-6-4-7-2-3-8(11)5-9(7)12-10(6)13/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： VEDVJVAYVZATQQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 174.079
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-amino-3-methyl-1,2-dihydroquinolin-2-one

Recent Advances in the Study of 7-amino-3-methyl-1,2-dihydroquinolin-2-one (CAS: 124954-81-0)

The compound 7-amino-3-methyl-1,2-dihydroquinolin-2-one (CAS: 124954-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinolin-2-one core, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 7-amino-3-methyl-1,2-dihydroquinolin-2-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route involving a palladium-catalyzed coupling reaction, which significantly enhanced the efficiency of producing this compound. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its potential use in drug formulations. These advancements in synthetic methodology are critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations of 7-amino-3-methyl-1,2-dihydroquinolin-2-one have revealed its promising activity as a modulator of specific biological targets. For instance, a recent in vitro study demonstrated its ability to inhibit the activity of certain kinases implicated in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, molecular docking simulations have indicated high binding affinity for proteins involved in neurodegenerative disorders, positioning this compound as a candidate for further development in neurology-focused therapeutics. These findings underscore the versatility of 7-amino-3-methyl-1,2-dihydroquinolin-2-one as a pharmacophore.

Beyond its direct pharmacological effects, researchers have also explored the compound's role as a building block for more complex molecules. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of 7-amino-3-methyl-1,2-dihydroquinolin-2-one to create a series of analogs with enhanced bioavailability and target specificity. These derivatives exhibited improved pharmacokinetic profiles in preclinical models, highlighting the potential for structure-activity relationship (SAR) optimization. Such efforts are pivotal for translating initial discoveries into clinically viable drug candidates.

In conclusion, the ongoing research on 7-amino-3-methyl-1,2-dihydroquinolin-2-one (CAS: 124954-81-0) underscores its multifaceted potential in drug discovery and development. From advancements in synthetic chemistry to promising pharmacological profiles, this compound continues to be a focal point of innovation in the chemical biology and medicinal chemistry fields. Future studies are expected to further elucidate its mechanisms of action and explore its therapeutic applications across a broader range of diseases, solidifying its place in the next generation of pharmaceutical agents.